Cas no 1803900-14-2 (Ethyl 3-carboxy-2-(2-oxopropyl)benzoate)

• Product Name: Ethyl 3-carboxy-2-(2-oxopropyl)benzoate
• CAS No: 1803900-14-2
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 4956947
• Update Time: 2025-05-20

Ethyl 3-carboxy-2-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-carboxy-2-(2-oxopropyl)benzoate

• Inchi： 1S/C13H14O5/c1-3-18-13(17)10-6-4-5-9(12(15)16)11(10)7-8(2)14/h4-6H,3,7H2,1-2H3,(H,15,16)
• InChI Key： FQEKIKXQRQEYDI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C(=O)O)C=1CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 336
• XLogP3: 1.3
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 3-carboxy-2-(2-oxopropyl)benzoate

Ethyl 3-carboxy-2-(2-oxopropyl)benzoate (CAS No. 1803900-14-2)

Ethyl 3-carboxy-2-(2-oxopropyl)benzoate, also known by its CAS number 1803900-14-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, with the molecular formula C₁₃H₁₄O₄, is characterized by its unique structure, which includes a benzoate ester group and a 2-oxopropyl substituent. The Ethyl 3-carboxy moiety plays a crucial role in determining the compound's chemical reactivity and biological activity.

Recent studies have highlighted the potential of Ethyl 3-carboxy-2-(2-oxopropyl)benzoate in various applications, particularly in drug design and development. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, such as antibiotics and anti-inflammatory agents. The benzoate ester group is known to enhance the stability and bioavailability of drugs, making this compound a valuable intermediate in medicinal chemistry.

The synthesis of Ethyl 3-carboxy-2-(2-oxopropyl)benzoate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. Advanced techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale applications.

In terms of biological activity, Ethyl 3-carboxy-2-(2-oxopropyl)benzoate has shown promising results in vitro studies. It exhibits moderate inhibitory effects on certain enzymes, such as cyclooxygenase (COX), which are implicated in inflammatory processes. This suggests that the compound could be further developed into a therapeutic agent for conditions like arthritis or other inflammatory disorders.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of Ethyl 3-carboxy-2-(2-oxopropyl)benzoate with greater accuracy. Molecular docking studies have revealed potential binding interactions with key protein targets, providing insights into its mechanism of action. These findings underscore the importance of this compound as a lead molecule in drug discovery programs.

Despite its potential, further research is required to fully understand the safety and efficacy profile of Ethyl 3-carboxy-2-(2-oxopropyl)benzoate. Preclinical studies are currently underway to assess its toxicity and pharmacokinetics in animal models. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are being made to explore its scalability and commercial viability.

In conclusion, Ethyl 3-carboxy-2-(2-oxopropyl)benzoate (CAS No. 1803900-14-2) represents a promising compound with diverse applications in organic synthesis and drug development. Its unique structure and biological activity make it a valuable tool for researchers aiming to design novel therapeutic agents. As ongoing studies continue to shed light on its properties, this compound is poised to play a significant role in advancing modern medicine.